392-12-1

Indole-3-pyruvic acid

In Stock

• CAS RN:
• 392-12-1

• Formula:
• C11H9NO3

• InChI:
• InChI=1S/C11H9NO3/c13-10(11(14)15)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12H,5H2,(H,14,15)

• InChIKey:
• RSTKLPZEZYGQPY-UHFFFAOYSA-N

• Indole-3-pyruvic acid is an endogenous metabolite of tryptophan and intermediate in the biosynthesis of the major auxin hormone, indole-3-acetic acid (IAA; ), in plants. Indole-3-pyruvic acid (50 and 250 µM) activates the aryl hydrocarbon receptor (AhR) in a reporter assay. It reduces UVB-induced cytotoxicity and the levels of COX-2 in HaCaT keratinocytes. Topical administration of indole-3-pyruvic acid (100 µmol) reduces the severity of UVB-induced damage in mouse skin. Dietary administration of indole-3-pyruvic acid (0.1%) reduces diarrhea, colonic inflammation, and the colonic expression of Il1b, Ifng, Tnfa, and Il12b in a mouse model of T cell-mediated colitis. It increases the time spent in the open arms of the elevated plus maze in mice when administered at a dose of 100 mg/kg. It also reverses the anxiogenic effect of caffeine and 3-hydroxy kynurenine, but not p...

2-Methoxy-1-naphthaldehyde

In Stock

• CAS RN:
• 5392-12-1

• Formula:
• C12H10O2

• InChI:
• InChI=1S/C12H10O2/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13/h2-8H,1H3

• InChIKey:
• YIQGLTKAOHRZOL-UHFFFAOYSA-N

• 2-Methoxy-1-naphthaldehyde, also known as 2-Methoxy-1-naphthaldehyde, is a useful research compound. Its molecular formula is C12H10O2 and its molecular weight is 186.21 g/mol. The purity is usually 95%.

N2-(benzo[d][1,3]dioxol-5-yl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179392-12-1

• Formula:
• C21H23ClN6O3

• InChI:
• InChI=1S/C21H22N6O3.ClH/c1-14-3-2-4-15(11-14)22-19-24-20(26-21(25-19)27-7-9-28-10-8-27)23-16-5-6-17-18(12-16)30-13-29-17;/h2-6,11-12H,7-10,13H2,1H3,(H2,22,23,24,25,26);1H

• InChIKey:
• FCGLSSWJUXWBNL-UHFFFAOYSA-N

• N2-(benzo[d][1,3]dioxol-5-yl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H23ClN6O3 and its molecular weight is 442.9. The purity is usually 95%.

3-Amino-5-(difluoromethyl)benzoic acid

Usually In Stock

• CAS RN:
• 2248392-12-1

• Formula:
• C8H7F2NO2

• InChI:
• InChI=1S/C8H7F2NO2/c9-7(10)4-1-5(8(12)13)3-6(11)2-4/h1-3,7H,11H2,(H,12,13)

• InChIKey:
• FBPQJYRLQIZFOC-UHFFFAOYSA-N

• 3-Amino-5-(difluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H7F2NO2 and its molecular weight is 187.146. The purity is usually 95%.